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Compound of Interest

Compound Name: Santonic acid

Cat. No.: B1214038 Get Quote

This guide provides an in-depth overview of santonic acid, a significant sesquiterpenoid

derivative, for researchers, scientists, and professionals in drug development. It covers its

chemical identity, physicochemical properties, detailed synthesis protocols, and the mechanism

of its formation.

Chemical Identity and Nomenclature
Santonic acid is a complex organic molecule containing both carboxylic acid and ketone

functionalities. While it can be referred to by different systematic names, the most prevalent in

scientific literature are presented below. There are also two CAS numbers associated with this

compound, with 510-35-0 being the more commonly cited.
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Identifier Value

CAS Number 510-35-0[1][2][3][4][5]

34167-05-0[6]

IUPAC Name 1

(2S)-2-[(1S,2S,5S,6R,8R)-1,5-dimethyl-4,7-

dioxo-8-tricyclo[4.4.0.0²,⁸]decanyl]propanoic

acid[5]

IUPAC Name 2

(αS,1R,3aS,4R,5S,7aS)-Octahydro-α,3a,5-

trimethyl-6,8-dioxo-1,4-methano-1H-indene-1-

acetic acid[1]

Other Names
(-)-Santonic acid, hexahydro-α,3a,5-trimethyl-

6,8-dioxo-1,4-methanoindan-1-acetic acid[1]

Molecular Formula C₁₅H₂₀O₄[1][6]

Molecular Weight 264.32 g/mol [1][6]

Physicochemical Properties
The following table summarizes the key physicochemical properties of santonic acid.

Property Value

Melting Point 170-172 °C[1]

Boiling Point 285 °C at 15 mmHg[1]

Optical Rotation [α]D²⁰ -74.0° (in chloroform)[1]

Solubility

Soluble in 190 parts of water at 17 °C. Freely

soluble in alcohol, chloroform, ether, and glacial

acetic acid.[1]

Appearance
Colorless, shining, flattened, prismatic

crystals[7]

Synthesis of Santonic Acid
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The most established method for the preparation of santonic acid is through the base-

catalyzed hydrolysis and subsequent skeletal rearrangement of α-santonin. This transformation

was famously elucidated by R. B. Woodward and his colleagues in 1948.

Experimental Protocol: Conversion of α-Santonin to
Santonic Acid
The following protocol is based on the work of Woodward et al. and is a standard method for

the synthesis of santonic acid.

Materials:

α-Santonin

Potassium hydroxide (or other strong base)

Water

Hydrochloric acid (concentrated)

Apparatus for heating under reflux

Standard laboratory glassware for filtration and crystallization

Procedure:

A solution of α-santonin is prepared in an aqueous solution of a strong base, typically

potassium hydroxide.

The mixture is heated under reflux for several hours. During this time, the lactone ring of

santonin undergoes hydrolysis, and a complex, multi-step rearrangement of the carbon

skeleton occurs.

After the reaction is complete, the solution is cooled to room temperature.

The cooled reaction mixture is then acidified by the slow addition of concentrated

hydrochloric acid. This protonates the carboxylate intermediate, leading to the precipitation of

santonic acid.
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The crude santonic acid is collected by filtration and washed with cold water to remove any

inorganic impurities.

Further purification can be achieved by recrystallization from a suitable solvent, such as

water or an alcohol-water mixture, to yield pure, crystalline santonic acid.

Reaction Mechanism and Visualization
The conversion of α-santonin to santonic acid is a classic example of a molecular

rearrangement. The process is initiated by the nucleophilic attack of a hydroxide ion on the

lactone carbonyl of santonin. This is followed by a series of bond migrations and

tautomerization steps, ultimately leading to the stable, rearranged structure of santonic acid.

The following diagram illustrates the key steps in the synthesis of santonic acid from α-

santonin.

Starting Material Reaction Steps Final Product

α-Santonin Base-Catalyzed
Hydrolysis

KOH, H₂O, Δ Skeletal
Rearrangement

Intermediate Formation
Acidification

Rearranged Intermediate
Santonic AcidHCl

Click to download full resolution via product page

Caption: Workflow for the synthesis of santonic acid from α-santonin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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